2-(4-benzyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one

• Molecular Formula: C22H23N3OS
• Molecular Weight: 377.5 g/mol
• IUPAC Name: (5Z)-2-(4-benzylpiperazin-1-yl)-5-[(4-methylphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C22H23N3OS/c1-17-7-9-18(10-8-17)15-20-21(26)23-22(27-20)25-13-11-24(12-14-25)16-19-5-3-2-4-6-19/h2-10,15H,11-14,16H2,1H3/b20-15-
• InChI Key: HBQKYULPFINXJD-HKWRFOASSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)N=C(S2)N3CCN(CC3)CC4=CC=CC=C4
• SMILES: CC1=CC=C(C=C1)C=C2C(=O)N=C(S2)N3CCN(CC3)CC4=CC=CC=C4

Description

2-(4-benzyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one is a chemical compound that has drawn the attention of scientists due to its potential pharmacological properties. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. In

Mechanism of Action

The mechanism of action of 2-(4-benzyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one is not fully understood. However, it has been reported to act as a DNA intercalator and to induce apoptosis in cancer cells. It has also been reported to inhibit the growth of bacteria by disrupting the bacterial cell wall.
Biochemical and Physiological Effects:
2-(4-benzyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one has been reported to exhibit cytotoxicity against cancer cells and to inhibit the growth of bacteria. It has also been reported to exhibit anticonvulsant activity. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-benzyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one in lab experiments is its potential pharmacological properties. It has been reported to exhibit antitumor, antimicrobial, and anticonvulsant activities, which makes it a potential candidate for drug development. However, one limitation is the lack of understanding of its mechanism of action and the need for further studies to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for the study of 2-(4-benzyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one. One direction is to further investigate its potential use as a fluorescent probe for the detection of metal ions. Another direction is to study its potential use as a drug for the treatment of cancer, bacterial infections, and epilepsy. Further studies are also needed to fully understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 2-(4-benzyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one has been reported by various methods. One of the commonly used methods involves the reaction of 4-methylbenzaldehyde with 2-aminothiophenol to form 2-(4-methylbenzylideneamino)thiophenol, which is further reacted with benzyl chloride and piperazine to obtain the final product. Another method involves the reaction of 2-aminothiophenol with 4-methylbenzaldehyde and benzyl chloride in the presence of potassium carbonate and acetonitrile.

Scientific Research Applications

2-(4-benzyl-1-piperazinyl)-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one has been studied for its potential pharmacological properties. It has been reported to exhibit antitumor, antimicrobial, and anticonvulsant activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.